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Compound of Interest

Compound Name: N-Succinylglycine

Cat. No.: B1202058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of N-Succinylglycine as an

analytical standard in various research and drug development contexts. This document outlines

its biochemical significance, protocols for its quantification in biological matrices, and expected

analytical performance data.

Introduction to N-Succinylglycine
N-Succinylglycine (Succinyl-glycine) is an N-acylglycine, a class of metabolites formed

through the conjugation of an acyl-CoA and glycine.[1] Under normal physiological conditions,

N-acylglycines are minor metabolites of fatty acids. However, their levels can be significantly

elevated in the blood and urine of individuals with certain inborn errors of fatty acid metabolism,

making them valuable biomarkers for diagnosis and monitoring of these disorders.[1]

As an analytical standard, N-Succinylglycine is used for the accurate quantification of its

endogenous counterpart in biological samples, aiding in the study of metabolic pathways and

the development of therapeutics for related metabolic diseases. Its chemical properties are

summarized in the table below.
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Property Value

CAS Number 5694-33-7

Molecular Formula C₆H₉NO₅[2]

Molecular Weight 175.14 g/mol [2]

Purity (Typical) ≥95.0% (HPLC)

Storage Temperature 2-8°C

Biochemical Pathway: N-Acylglycine Formation
N-acylglycines are primarily synthesized in the mitochondria through a detoxification pathway

that conjugates excess or abnormally accumulated acyl-CoA species with glycine. This reaction

is catalyzed by glycine N-acyltransferase (GLYAT). The general pathway for N-acylglycine

formation is depicted below.
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Biosynthesis of N-Acylglycines.

Analytical Methodologies
The accurate quantification of N-Succinylglycine in biological matrices such as plasma and

urine is typically achieved using liquid chromatography-tandem mass spectrometry (LC-

MS/MS) or high-performance liquid chromatography with ultraviolet detection (HPLC-UV). LC-

MS/MS is generally preferred for its superior sensitivity and specificity.

Quantification of N-Succinylglycine by LC-MS/MS
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This protocol describes a general method for the quantification of N-Succinylglycine in human

plasma. A stable isotope-labeled internal standard (e.g., N-Succinylglycine-d4) is

recommended for optimal accuracy and precision.

3.1.1. Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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